Cas no 20803-96-7 (Propanoic acid,2-(phenylsulfonyl)-)
20803-96-7 structure
Product Name:Propanoic acid,2-(phenylsulfonyl)-
CAS No:20803-96-7
MF:C9H10O4S
MW:214.238301753998
CID:285444
PubChem ID:316229
Update Time:2025-04-19
Propanoic acid,2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(phenylsulfonyl)-
- 2-(benzenesulfonyl)propanoic acid
- (+-)-2-benzenesulfonyl-propionic acid
- (+-)-2-Phenylsulfon-propionsaeure
- 2-benzenesulfonyl-propionic acid
- 2-benzenesulphonylpropionic acid
- 2-Benzolsulfonyl-propionsaeure
- 2-phenylsulfonylpropionic acid
- AC1L7TE1
- NSC243748
- SureCN1200588
- NSC-243748
- 20803-96-7
- SCHEMBL1200588
- DTXSID10311518
-
- Inchi: 1S/C9H10O4S/c1-7(9(10)11)14(12,13)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)
- InChI Key: WIQURXUWPJLEDJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C(C(=O)O)C)(=O)=O
Computed Properties
- Exact Mass: 214.03
- Monoisotopic Mass: 214.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 71.44
- LogP: 2.01420
Propanoic acid,2-(phenylsulfonyl)- Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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